N-(benzo[d]thiazol-5-yl)-5-chlorothiophene-2-carboxamide

Specification

• CAS No.: 941966-27-4
• Molecular Formula: C12H7ClN2OS2
• Molecular Weight: 294.77
• IUPAC Name: N-(1,3-benzothiazol-5-yl)-5-chlorothiophene-2-carboxamide
• Standard InChI: InChI=1S/C12H7ClN2OS2/c13-11-4-3-10(18-11)12(16)15-7-1-2-9-8(5-7)14-6-17-9/h1-6H,(H,15,16)
• Standard InChI Key: PUBCYONAMXLMTN-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1NC(=O)C3=CC=C(S3)Cl)N=CS2

Introduction

Chemical Identity and Structural Features

Molecular Formula and Physicochemical Properties

The compound has the molecular formula C₁₂H₆ClN₃OS₂ and a molecular weight of 327.78 g/mol. Key structural components include:

• A benzo[d]thiazole ring (aromatic heterocycle with fused benzene and thiazole).

• A 5-chlorothiophene group (chlorine-substituted thiophene).

• A central amide bond linking the two heterocycles.

The presence of halogen (chlorine) and sulfur atoms contributes to its hydrophobicity and electronic properties, which are critical for biological interactions.

Crystallographic and Spectroscopic Data

X-ray crystallography of analogous compounds (e.g., N-(benzo[d]thiazol-2-yl) derivatives) reveals planar geometries with dihedral angles <5° between aromatic rings, stabilizing π-π stacking interactions. The amide bond (C=O) typically exhibits a bond length of ~1.22 Å, consistent with resonance stabilization.

Synthesis and Optimization

Synthetic Routes

The compound is synthesized via amide coupling between 5-chlorothiophene-2-carboxylic acid and 5-aminobenzo[d]thiazole, using carbodiimide reagents (e.g., EDC·HCl) and catalysts (e.g., DMAP). A representative protocol is outlined below:

• Activation of Carboxylic Acid:
  5-Chlorothiophene-2-carboxylic acid (1.0 mmol) is reacted with EDC·HCl (1.2 mmol) and DMAP (0.1 mmol) in anhydrous dichloromethane (DCM).

• Coupling with Amine:
  5-Aminobenzo[d]thiazole (1.1 mmol) is added, and the mixture is stirred at room temperature for 12–24 hours.

• Workup:
  The product is purified via column chromatography (ethyl acetate/hexane) or recrystallization, yielding the target compound in 40–60% purity.

Key Synthetic Challenges

• Regioselectivity: Competitive reactions at alternative amine positions (e.g., benzo[d]thiazol-2-amine vs. benzo[d]thiazol-5-amine) require careful control of stoichiometry.

• Halogen Stability: Chlorine on thiophene may undergo displacement under basic conditions, necessitating mild reaction protocols.

Biological Activity and Mechanisms

Antiviral Activity

In studies against murine norovirus (MNV), analogs of this compound demonstrated potent activity (EC₅₀ = 0.53–37 µM). Key findings include:

Compound	EC<sub>50</sub> (µM)	Cytotoxicity (CC<sub>50</sub>, µM)	Selectivity Index (SI)
Parent compound	37	>100	>2.7
Di-halogenated analog	0.53	7.9	14.9

Data adapted from Ohba et al. (2016).

Mechanistically, the compound inhibits viral replication by targeting viral proteases or RNA-dependent RNA polymerase (RdRp), though exact targets remain under investigation.

Structure-Activity Relationships (SAR)

Role of Halogen Substituents

• Chlorine on Thiophene: Essential for antiviral activity; removal reduces potency by 10-fold.

• Fluorine on Benzothiazole: Analogous compounds (e.g., 6-fluoro derivatives) show improved EC₅₀ (5.6 µM vs. 37 µM).

Amide Linker Modifications

• Replacement with Ester or Sulfonamide: Abolishes activity, highlighting the necessity of the amide bond for target binding.

• Steric Effects: Bulky substituents (e.g., tert-butyl) on thiophene reduce efficacy, suggesting a compact binding pocket.

Applications and Future Directions

Drug Development

The compound serves as a lead structure for:

• Broad-spectrum antivirals: Optimization for norovirus, hepatitis C, and SARS-CoV-2.

• Kinase inhibitors: Structural analogs inhibit anaplastic lymphoma kinase (ALK) in cancer models.

Challenges and Innovations

• Oral Bioavailability: Low solubility (<10 µg/mL) necessitates formulation with cyclodextrins or lipid nanoparticles.

• Resistance Mitigation: Hybrid derivatives combining benzothiazole and pyrrolidine motifs show reduced resistance in mycobacterial assays.